6-Methyl-2-naphthoic acid

• IUPAC Name: 6-methylnaphthalene-2-carboxylic acid
• InChI: InChI=1S/C12H10O2/c1-8-2-3-10-7-11(12(13)14)5-4-9(10)6-8/h2-7H,1H3,(H,13,14)
• InChI Key: VOCNMTIGMYPFPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C=C2)C(=O)O
• Molecular Formula: C12H10O2
• DSSTOX Substance ID: DTXSID10355710
• Molecular Weight: 186.21 g/mol
• CAS RN: 5774-08-3

Description

6-Methyl-2-naphthoic acid is a chemical compound. It is an impurity of Naproxen with bactericidal and fungicidal activity. It is also a metabolite of Nabumetone.

Molecular Structure Analysis

The molecular formula of 6-Methyl-2-naphthoic acid is C12H10O2. Its average mass is 186.207 Da and its monoisotopic mass is 186.068085 Da.

Physical And Chemical Properties Analysis

6-Methyl-2-naphthoic acid has a density of 1.3±0.1 g/cm3, a boiling point of 371.1±17.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C. Its enthalpy of vaporization is 65.2±3.0 kJ/mol and its flash point is 147.8±14.4 °C. The index of refraction is 1.640 and its molar refractivity is 57.7±0.3 cm3.

Scientific Research Applications

Dermatology

Compounds similar to “6-Methyl-2-naphthoic acid” are used in dermatology. .

Synthesis of Polyaromatic Ester

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Aromatic Finkelstein Reaction

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Mechanism of Action

The mechanism of action of 6-Methyl-2-naphthoic acid is not fully understood.

Safety and Hazards

6-Methyl-2-naphthoic acid is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. It is recommended to avoid inhalation and contact with skin, eyes, and clothing. In case of contact, it is advised to flush with copious amounts of water.

Synthesis routes and methods I

Procedure details

A Hastelloy C autoclave equipped with heater, stirrer, gas introduction tube, temperature sensor, pressure gauge and pressurized reflux condenser was charged with 100 g of 2-acetyl-6-methylnaphthalene, 380 g of acetic acid, 20 g of water and 15 g of manganese(II) acetate. Compressed air was passed, with stirring, through the solution at 140° C. and a pressure of 25 bar, with a gas escape rate of 3 liters per minute. The reaction was observed by continuously measuring the oxygen content in the exhaust gas. When this oxygen content returned to the initial level of 21% after a reaction time of 105 minutes, the air feed was shut off, the reaction mixture was cooled, with stirring, to room temperature, filtered, and the filter cake washed with 300 g of a 95 wt.-% solution of acetic acid. 70.3 g of 6-methyl-2-naphthoic acid (69.3% of the theory) was obtained, in a purity of 99.5%.

Synthesis routes and methods II

Procedure details

Q & A

Q1: What is the significance of 6-methyl-2-naphthoic acid formation in the context of the provided research?

A1: The research paper investigates the methanogenic biodegradation of polycyclic aromatic hydrocarbons (PAHs), specifically focusing on substituted naphthalenes. The detection of 6-methyl-2-naphthoic acid as a metabolite in enrichments containing 2,6-dimethylnaphthalene [] is significant because it provides insight into the metabolic pathway of this PAH under methanogenic conditions. The formation of this metabolite suggests that microorganisms, likely belonging to Methanosaeta and Methanoculleus species [], are capable of partially oxidizing the methyl group of 2,6-dimethylnaphthalene to a carboxylic acid. This biotransformation is a crucial step in the breakdown of this complex PAH and its eventual conversion to methane.